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Compound of Interest

Compound Name: Coronatine

Cat. No.: B1215496 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

coronatine, a polyketide phytotoxin used in laboratory research. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. The following

guidelines are based on general best practices for the disposal of plant growth regulators and

laboratory chemicals, as specific disposal protocols for coronatine are not readily available.

Core Safety and Handling Information
Coronatine is a combustible solid and should be handled with appropriate personal protective

equipment (PPE), including eyeshields and gloves.[1] It is intended for research and

development use only.[2] Proper storage in a cool, dry place at -20°C is essential to maintain its

stability.[1][2]

Quantitative Data Summary
For safe and effective handling, a clear understanding of coronatine's physical and chemical

properties is necessary.
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Property Value Source

Molecular Formula C₁₈H₂₅NO₄ [1]

Molecular Weight 319.40 g/mol [1]

Form Powder [1]

Storage Temperature -20°C [1][2]

Solubility in Methanol 20 mg/mL [2]

Solubility in DMSO 20 mg/mL [2]

Solubility in Water 0.2 mg/mL [2]

Storage Class 11 - Combustible Solids [1]

Experimental Protocol: Decontamination and
Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

coronatine and contaminated materials. This protocol is designed to minimize risk and ensure

compliance with general laboratory safety standards.

Materials:

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Sealed, labeled hazardous waste containers

70% ethanol or a 10% bleach solution

Autoclave bags (for biohazardous waste)

Spill containment materials (e.g., absorbent pads)

Procedure:
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Decontamination of Work Surfaces:

All work surfaces and equipment contaminated with coronatine should be thoroughly

wiped down.

Use a 70% ethanol solution or a freshly prepared 10% bleach solution for

decontamination.

Allow the disinfectant to remain on the surface for at least 30 minutes before wiping clean.

Disposal of Solid Coronatine Waste:

Unused or expired solid coronatine should be disposed of as hazardous chemical waste.

Place the original container with the remaining solid into a larger, sealable, and clearly

labeled hazardous waste container.

Do not mix with other chemical waste unless compatibility has been verified.

Disposal of Liquid Coronatine Waste (Solutions):

Liquid waste containing coronatine (e.g., solutions in DMSO or methanol) must be

collected in a designated, sealed, and labeled hazardous waste container.

The container should be appropriate for the solvent used (e.g., a solvent-safe plastic or

glass container).

Never pour liquid coronatine waste down the drain.

Disposal of Contaminated Labware and PPE:

Non-biohazardous materials: Disposable items such as gloves, pipette tips, and paper

towels contaminated with coronatine should be collected in a sealed bag and placed in

the hazardous chemical waste stream.

Biohazardous materials: If coronatine was used in experiments involving biological

agents (e.g., transgenic plants, bacterial cultures), all contaminated materials must be

treated as biohazardous waste.
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Collect all solid waste in a designated, leak-proof autoclave bag.[3]

Autoclave the material to render it biologically inactive before disposing of it as

hazardous chemical waste.[3]

Liquid biological waste should be decontaminated with a 10% bleach solution for at

least 30 minutes before disposal down the drain, in accordance with local regulations.[3]

Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Wearing appropriate PPE, contain the spill using absorbent pads.

For small powder spills, carefully wipe up with a damp cloth to avoid creating dust.

For liquid spills, absorb the liquid with appropriate absorbent material.

All cleanup materials must be disposed of as hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

coronatine and related waste materials.
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Caption: Logical workflow for the proper disposal of coronatine waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1215496?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a guide and does not replace institutional or

regulatory requirements. Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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